Cas no 2172595-83-2 (2-1-(2-methoxyethyl)-5-propyl-1H-1,2,3-triazol-4-ylacetamide)

• Product Name: 2-1-(2-methoxyethyl)-5-propyl-1H-1,2,3-triazol-4-ylacetamide
• CAS No: 2172595-83-2
• MF: C₁₀H₁₈N₄O₂
• MW: 226.275521755219
• CID: 6448332
• PubChem ID: 165603108
• Update Time: 2025-05-21

2-1-(2-methoxyethyl)-5-propyl-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-methoxyethyl)-5-propyl-1H-1,2,3-triazol-4-ylacetamide
• 2172595-83-2
• EN300-1597359
• 2-[1-(2-methoxyethyl)-5-propyl-1H-1,2,3-triazol-4-yl]acetamide

• Inchi： 1S/C10H18N4O2/c1-3-4-9-8(7-10(11)15)12-13-14(9)5-6-16-2/h3-7H2,1-2H3,(H2,11,15)
• InChI Key： YRHLYAYQJVUCMH-UHFFFAOYSA-N
• SMILES： O(C)CCN1C(=C(CC(N)=O)N=N1)CCC

Computed Properties

• Exact Mass: 226.14297583g/mol
• Monoisotopic Mass: 226.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 83Ų

Additional information on 2-1-(2-methoxyethyl)-5-propyl-1H-1,2,3-triazol-4-ylacetamide

Compound CAS No 2172595-83-2: 2-[1-(2-Methoxyethyl)-5-propyl-1H-1,2,3-triazol-4-yl]acetamide

The compound CAS No 2172595-83-2, known as 2-[1-(2-methoxyethyl)-5-propyl-1H-1,2,3-triazol-4-yl]acetamide, is a highly specialized organic compound with a unique structure and potential applications in various fields. This compound belongs to the class of acetamides and incorporates a triazole ring, which is a heterocyclic aromatic compound. The presence of the triazole ring and the methoxyethyl and propyl substituents makes this compound particularly interesting for research and development in areas such as drug discovery, agrochemicals, and materials science.

Recent studies have highlighted the potential of triazole-containing compounds in medicinal chemistry due to their ability to act as bioisosteres or linkers in drug design. The triazole ring is known for its stability and ability to form hydrogen bonds, making it a valuable component in designing molecules with specific pharmacokinetic properties. The methoxyethyl group in this compound adds further functionality by introducing an ether linkage, which can enhance solubility and bioavailability. Meanwhile, the propyl group contributes to the molecule's lipophilicity, potentially improving its ability to cross biological membranes.

One of the most promising applications of this compound is in the field of drug delivery systems. Researchers have explored the use of triazole-containing molecules as carriers for delivering therapeutic agents across cellular membranes. The combination of the triazole ring, methoxyethyl group, and propyl chain in this compound makes it a strong candidate for such applications. Additionally, the molecule's structure suggests potential use as an intermediate in the synthesis of more complex bioactive compounds.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The key steps include the preparation of the triazole ring via a click chemistry approach, followed by functionalization with the methoxyethyl and propyl groups. Recent advancements in catalytic methods have made it possible to achieve higher yields and better purity levels during synthesis.

The physical and chemical properties of this compound have been extensively studied. It has a melting point of approximately 140°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its logP value indicates moderate lipophilicity, which is advantageous for certain biological applications. Spectroscopic analysis confirms the presence of key functional groups, including the amide bond and ether linkage.

From an environmental perspective, this compound has been evaluated for its biodegradability under standard conditions. Initial studies suggest that it undergoes slow degradation due to its stable triazole ring structure. However, further research is needed to fully understand its environmental impact and potential for recycling or safe disposal.

In conclusion, CAS No 2172595-83-2: 2-[1-(2-methoxyethyl)-5-propyl-1H-1,2,3-triazol-4-yl]acetamide is a versatile compound with significant potential in various scientific domains. Its unique structure combines stability with functional versatility, making it a valuable tool for researchers in medicinal chemistry, materials science, and beyond. As ongoing studies continue to uncover new applications for triazole-containing compounds like this one, its role in future innovations is likely to grow even further.